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Compound of Interest

Compound Name: 3-Methylhexadecane

Cat. No.: B15487097 Get Quote

This document provides immediate safety, handling, and disposal protocols for 3-
Methylhexadecane, tailored for research and drug development professionals. The following

procedures are designed to ensure a safe laboratory environment and minimize risks

associated with the handling of this long-chain alkane.

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Methylhexadecane is fundamental to

its safe handling.

Property Value

Molecular Formula C₁₇H₃₆[1]

Molecular Weight 240.5 g/mol [1]

Boiling Point 549 °F / 287 °C[2]

Melting Point 64 °F / 18 °C[2]

Density 0.773 g/cm³ at 77 °F / 25 °C[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-
Methylhexadecane to prevent skin and eye contact, and inhalation of vapors.
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Equipment Specifications Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)[3][4][5]

To prevent skin contact, which

can cause irritation and

dryness[2][3].

Eye Protection
Safety glasses with side-

shields or goggles[3][4]
To protect eyes from splashes.

Skin and Body Protection Laboratory coat[4]
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

ventilation is inadequate[3][4]

To prevent inhalation of

vapors, which may cause

dizziness or nausea[3].

Handling and Emergency Procedures
Proper handling and emergency preparedness are critical for maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area to avoid the accumulation of flammable vapors[3].

Keep away from heat, sparks, and open flames as alkanes are flammable[3].

Avoid contact with skin and eyes[6].

Wash hands thoroughly after handling[7].

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water[8]. Remove

contaminated clothing[6].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing[7].
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Inhalation: Move the person to fresh air and keep them comfortable for breathing[3].

Ingestion: Do NOT induce vomiting. May be fatal if swallowed and enters airways[2][9]. Seek

immediate medical attention[2][8].

Spills: Absorb the spill with an inert material (e.g., sand, earth) and dispose of it in a suitable,

labeled container[3]. Prevent entry into drains and waterways[6].

Disposal Plan
Dispose of 3-Methylhexadecane and any contaminated materials in accordance with local,

state, and federal regulations.

Waste Container: Collect in a designated and properly labeled chemical waste container.

Disposal Method: Dispose of contents/container to an approved waste disposal plant[2][9].

Do not dispose of it down the drain[6].

Safe Handling Workflow for 3-Methylhexadecane
The following diagram outlines the procedural steps for the safe handling of 3-
Methylhexadecane in a laboratory setting.
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Caption: Workflow for safe handling of 3-Methylhexadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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